Cas no 1804851-79-3 (Methyl 3-chloro-4-(difluoromethyl)-6-iodopyridine-2-carboxylate)

• Product Name: Methyl 3-chloro-4-(difluoromethyl)-6-iodopyridine-2-carboxylate
• CAS No: 1804851-79-3
• MF: C₈H₅ClF₂INO₂
• MW: 347.485080480576
• CID: 4867051
• Update Time: 2025-11-06

Methyl 3-chloro-4-(difluoromethyl)-6-iodopyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-4-(difluoromethyl)-6-iodopyridine-2-carboxylate

• Inchi： 1S/C8H5ClF2INO2/c1-15-8(14)6-5(9)3(7(10)11)2-4(12)13-6/h2,7H,1H3
• InChI Key： UXIUTUUFNHEXRC-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C(C(=O)OC)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-chloro-4-(difluoromethyl)-6-iodopyridine-2-carboxylate

Methyl 3-chloro-4-(difluoromethyl)-6-iodopyridine-2-carboxylate: A Comprehensive Overview

Methyl 3-chloro-4-(difluoromethyl)-6-iodopyridine-2-carboxylate, identified by the CAS number 1804851-79-3, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structural features, which include a pyridine ring substituted with chlorine, difluoromethyl, and iodine groups, along with a methyl ester moiety. The combination of these substituents imparts distinctive electronic and steric properties, making it a valuable building block in modern chemical synthesis.

The synthesis of Methyl 3-chloro-4-(difluoromethyl)-6-iodopyridine-2-carboxylate typically involves multi-step processes that require precise control over reaction conditions to ensure high purity and yield. Recent advancements in catalytic methods and green chemistry have enabled more efficient routes for its production, reducing environmental impact while maintaining product quality. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times and improve selectivity, further highlighting the compound's versatility in chemical manufacturing.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The presence of halogen atoms in its structure contributes to its stability under certain reaction conditions, particularly in polar aprotic solvents commonly used in nucleophilic substitution reactions.

One of the most promising applications of Methyl 3-chloro-4-(difluoromethyl)-6-iodopyridine-2-carboxylate lies in its role as an intermediate in drug discovery. Recent studies have demonstrated its potential as a lead compound for developing novel antibiotics targeting multidrug-resistant bacterial strains. The iodine substituent at the 6-position facilitates bioisosteric replacements, enabling researchers to explore diverse pharmacophores with enhanced potency and selectivity. Additionally, its fluorinated groups contribute to improved pharmacokinetic profiles, such as increased bioavailability and reduced toxicity.

In the agrochemical sector, this compound has shown promise as a precursor for next-generation herbicides and fungicides. Its ability to inhibit key enzymes involved in plant metabolism makes it a candidate for developing safer and more effective agricultural chemicals. Collaborative efforts between academic institutions and industry partners have led to field trials evaluating its efficacy under various environmental conditions, with encouraging results reported in recent publications.

From a materials science perspective, Methyl 3-chloro-4-(difluoromethyl)-6-iodopyridine-2-carboxylate serves as a versatile monomer for synthesizing advanced polymers with tailored optical and electronic properties. Its incorporation into polymeric frameworks has been shown to enhance thermal stability and mechanical strength, making it suitable for applications in optoelectronics and high-performance composites. Ongoing research focuses on optimizing polymerization techniques to maximize these benefits while minimizing production costs.

Recent breakthroughs in computational chemistry have further expanded our understanding of this compound's reactivity and stability. Advanced molecular modeling tools have enabled researchers to predict its behavior under various reaction conditions with remarkable accuracy. These insights have been instrumental in designing more efficient synthetic pathways and predicting potential side reactions during large-scale production.

In conclusion, Methyl 3-chloro-4-(difluoromethyl)-6-iodopyridine-2-carboxylate stands out as a pivotal compound in contemporary chemical research due to its unique structural features and wide-ranging applications. Its role as an intermediate in drug discovery, agrochemical development, and materials science underscores its importance across multiple industries. As research continues to uncover new possibilities for this compound, it is poised to make even greater contributions to scientific progress and technological innovation.